Lipophilicity Difference: XLogP3 vs. Fluoro Analogs
The 4-methoxyphenyl ester (target) has a computed XLogP3 of 3.4 [1], compared with XLogP3 = 3.5 for both the 4-fluorophenyl analog (CAS 833438-50-9) [2] and the 2-fluorophenyl analog (CAS 879947-99-6) [3]. The ΔLogP of –0.1 indicates the target compound is marginally more hydrophilic than its fluorinated congeners. This difference, while modest, can translate into measurably distinct retention times on reversed-phase HPLC and altered solubility in aqueous DMSO assay buffers.
| Evidence Dimension | Lipophilicity (XLogP3, computed by PubChem method) |
|---|---|
| Target Compound Data | XLogP3 = 3.4 (4-methoxyphenyl ester) |
| Comparator Or Baseline | 4-Fluorophenyl ester: XLogP3 = 3.5; 2-Fluorophenyl ester: XLogP3 = 3.5 |
| Quantified Difference | ΔXLogP3 = -0.1 (target more hydrophilic than fluoro analogs) |
| Conditions | Computed by XLogP3 algorithm (PubChem/Cactvs); predicted octanol-water partition coefficient |
Why This Matters
Lower lipophilicity predicts improved aqueous solubility, which can reduce DMSO aggregation artifacts in bioassays and simplify formulation for in vitro pharmacological testing.
- [1] Kuujia. 4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879958-04-0. XLogP3 = 3.4. https://www.kuujia.com/cas-879958-04-0.html View Source
- [2] Kuujia. 4-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 833438-50-9. XLogP3 = 3.5. https://www.kuujia.com/cas-833438-50-9.html View Source
- [3] Kuujia. 2-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879947-99-6. XLogP3 = 3.5. https://www.kuujia.com/cas-879947-99-6.html View Source
